(2-Fluoro-3-isobutoxyphenyl)methanamine

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• IUPAC Name: [2-fluoro-3-(2-methylpropoxy)phenyl]methanamine
• InChI: InChI=1S/C11H16FNO/c1-8(2)7-14-10-5-3-4-9(6-13)11(10)12/h3-5,8H,6-7,13H2,1-2H3
• InChI Key: CFKXNBURIVXYSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=CC(=C1F)CN

Description

(2-Fluoro-3-isobutoxyphenyl)methanamine is an aromatic amine featuring a phenyl ring substituted with a fluorine atom at the ortho position (C2) and an isobutoxy group at the meta position (C3), linked to a methanamine moiety. This structure confers unique physicochemical and biological properties influenced by the electron-withdrawing fluorine and the bulky, lipophilic isobutoxy group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Fluoro-3-isobutoxyphenyl)methanamine typically involves multiple steps starting from commercially available precursors. One common route involves the following steps:

Fluorination: Starting with a suitable phenol derivative, a fluorination reaction is carried out to introduce the fluoro group at the 2-position.

O-Alkylation: The phenol is then subjected to O-alkylation using isobutyl bromide to introduce the isobutoxy group at the 3-position.

Amination: The final step involves the conversion of the resulting intermediate to the methanamine derivative through a reductive amination process.

Industrial Production Methods

Industrial production methods for (2-Fluoro-3-isobutoxyphenyl)methanamine would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the use of catalysts to enhance reaction rates.

Chemical Reactions Analysis

Types of Reactions

(2-Fluoro-3-isobutoxyphenyl)methanamine can undergo various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form the corresponding amine derivatives.

Substitution: The fluoro and isobutoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted phenylmethanamine derivatives.

Scientific Research Applications

(2-Fluoro-3-isobutoxyphenyl)methanamine has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Materials Science: The compound can be used in the development of novel materials with specific electronic or optical properties.

Biological Studies: It can serve as a probe to study the interaction of fluorinated compounds with biological systems.

Mechanism of Action

The mechanism of action of (2-Fluoro-3-isobutoxyphenyl)methanamine depends on its specific application. In medicinal chemistry, it may interact with various molecular targets such as enzymes or receptors. The fluoro group can enhance binding affinity through hydrogen bonding or electrostatic interactions, while the isobutoxy group can influence the compound’s lipophilicity and membrane permeability.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Effects on Physicochemical Properties

Table 1: Substituent Comparison of Selected Phenylmethanamines

Compound	Substituents (Position)	Key Properties
(2-Fluoro-3-isobutoxyphenyl)methanamine	-F (C2), -OCH2CH(CH2)2 (C3)	High lipophilicity, moderate basicity
(2,4,6-Trimethoxyphenyl)methanamine	-OCH3 (C2, C4, C6)	Low volatility, polar due to methoxy groups
1-(3-Fluorophenyl)-N-(2-methoxybenzyl)methanamine	-F (C3), -OCH3 (C2, benzyl)	Enhanced steric hindrance, moderate water solubility
Methylamine (CH3NH2)	-CH3 (simplest amine)	High water solubility, low flash point (14°F)

Key Observations :

• Lipophilicity : The isobutoxy group in the target compound increases lipophilicity compared to methoxy-substituted analogs like (2,4,6-Trimethoxyphenyl)methanamine, which has higher polarity due to multiple oxygen atoms .
• Basicity: The electron-withdrawing fluorine at C2 reduces the amine’s basicity compared to unfluorinated analogs. This effect is less pronounced in compounds with meta-fluorine substitution (e.g., 1-(3-fluorophenyl)-N-(2-methoxybenzyl)methanamine) .
• Solubility : Bulky substituents (e.g., isobutoxy) may reduce water solubility relative to simpler amines like methylamine, which is highly soluble due to minimal steric hindrance .

Table 2: Hazard Comparison

Compound	Hazard Codes (GHS)	Key Risks
(2,4,6-Trimethoxyphenyl)methanamine	H302, H315, H318, H335	Harmful if swallowed, skin/eye irritant
Methylamine	H225, H332	Flammable, toxic upon inhalation

Notable Risks:

• The target compound’s hazards are likely influenced by its substituents. For example, the isobutoxy group may reduce volatility compared to methylamine, decreasing inhalation risks. However, fluorine could introduce unique toxicity pathways requiring further study.

Biological Activity

(2-Fluoro-3-isobutoxyphenyl)methanamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of (2-Fluoro-3-isobutoxyphenyl)methanamine features a fluorine atom and an isobutoxy group attached to a phenyl ring, which contributes to its unique biological properties. The presence of the fluorine atom often enhances lipophilicity and metabolic stability, making it a valuable candidate for drug development.

Pharmacological Effects

(2-Fluoro-3-isobutoxyphenyl)methanamine has demonstrated various pharmacological effects across different studies:

• Antimicrobial Activity : Research indicates that this compound exhibits significant antimicrobial properties, potentially inhibiting the growth of various bacterial strains.
• Antitumor Activity : Some studies have suggested that it may possess antitumor effects, impacting cancer cell viability and proliferation.
• Neuroprotective Effects : The compound has been explored for its neuroprotective properties, particularly in models of neurodegenerative diseases.

The biological activity of (2-Fluoro-3-isobutoxyphenyl)methanamine can be attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : It may inhibit enzymes involved in critical metabolic pathways, thereby altering cellular processes.
• Receptor Modulation : The compound's structure allows it to interact with various receptors, influencing signaling pathways related to cell survival and apoptosis.

Table 1: Summary of Biological Activities

Activity Type	Effect	Reference
Antimicrobial	Inhibits bacterial growth
Antitumor	Reduces cancer cell viability
Neuroprotective	Protects against neurodegeneration

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of (2-Fluoro-3-isobutoxyphenyl)methanamine against several bacterial strains. The results indicated a significant reduction in bacterial growth, suggesting its potential as an antibacterial agent.

Case Study 2: Antitumor Properties

In vitro assays demonstrated that (2-Fluoro-3-isobutoxyphenyl)methanamine induced apoptosis in cancer cell lines. The mechanism was linked to the activation of caspase pathways, confirming its role as a potential anticancer agent.

Research Findings

Recent research has focused on optimizing the synthesis and enhancing the biological activity of (2-Fluoro-3-isobutoxyphenyl)methanamine. Studies have shown that modifications to its structure can lead to improved potency and selectivity for specific biological targets.